Cas no 1033202-02-6 (3-(3-Nitrophenyl)-5-propyl-1,2,4-oxadiazole)

• Product Name: 3-(3-Nitrophenyl)-5-propyl-1,2,4-oxadiazole
• CAS No: 1033202-02-6
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• MDL: MFCD10699666
• CID: 856915
• Update Time: 2025-06-19

3-(3-Nitrophenyl)-5-propyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitrophenyl)-5-propyl-1,2,4-oxadiazole
• A-4256

• MDL： MFCD10699666
• Inchi： 1S/C11H11N3O3/c1-2-4-10-12-11(13-17-10)8-5-3-6-9(7-8)14(15)16/h3,5-7H,2,4H2,1H3
• InChI Key： WRRZRQYMFZIGHF-UHFFFAOYSA-N
• SMILES： C1C(=CC(C2N=C(ON=2)CCC)=CC=1)[N+]([O-])=O

Computed Properties

• Exact Mass: 233.08000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.259±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.077 g/l) (25 º C),
• PSA: 84.74000
• LogP: 3.12050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3-Nitrophenyl)-5-propyl-1,2,4-oxadiazole

3-(3-Nitrophenyl)-5-Propyl-1,2,4-Oxadiazole: A Comprehensive Overview

3-(3-Nitrophenyl)-5-propyl-1,2,4-oxadiazole (CAS No. 1033202-02-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities and potential applications in drug development. The unique structure of 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole makes it a valuable candidate for various studies, including those focused on anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole is characterized by a 1,2,4-oxadiazole ring substituted with a 3-nitrophenyl group and a propyl chain. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The propyl chain adds flexibility and hydrophobicity, potentially enhancing the compound's ability to interact with biological targets.

In recent years, several studies have explored the biological activities of 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes. This suggests that 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory potential, 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole has also been investigated for its antimicrobial properties. Research has demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and inhibition of essential metabolic pathways. These findings highlight the potential of 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole as a novel antimicrobial agent.

In the realm of cancer research, 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole has shown promising anticancer activity. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines through the modulation of key signaling pathways such as p53 and Bcl-2. Additionally, it has been found to inhibit angiogenesis and metastasis in animal models of cancer. These results suggest that 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole could be a valuable lead compound for the development of new anticancer drugs.

The synthesis of 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole has been well-documented in the literature. One common synthetic route involves the cyclization of an appropriate nitrile oxide with a substituted acrylonitrile or acrylamide. This method provides high yields and good regioselectivity, making it suitable for large-scale production. The ease of synthesis and structural tunability of 1,2,4-oxadiazoles make them attractive candidates for further chemical modifications to enhance their biological activities.

In conclusion, 3-(3-nitrophenyl)-5-propyl-1,2,4-oxadiazole (CAS No. 1033202-02-6) is a multifaceted compound with significant potential in various areas of pharmaceutical research. Its anti-inflammatory, antimicrobial, and anticancer properties make it an exciting candidate for further investigation and development into therapeutic agents. As research in this field continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.